Cas no 2229090-07-5 ({3-(difluoromethoxy)-4-methylphenylmethyl}hydrazine)

• Product Name: {3-(difluoromethoxy)-4-methylphenylmethyl}hydrazine
• CAS No: 2229090-07-5
• MF: C₉H₁₂F₂N₂O
• MW: 202.201189041138
• CID: 6447108
• PubChem ID: 165669796
• Update Time: 2025-11-06

{3-(difluoromethoxy)-4-methylphenylmethyl}hydrazine Chemical and Physical Properties

Names and Identifiers

• {3-(difluoromethoxy)-4-methylphenylmethyl}hydrazine
• 2229090-07-5
• EN300-1963629
• {[3-(difluoromethoxy)-4-methylphenyl]methyl}hydrazine

• Inchi： 1S/C9H12F2N2O/c1-6-2-3-7(5-13-12)4-8(6)14-9(10)11/h2-4,9,13H,5,12H2,1H3
• InChI Key： AJYKRQKSPQNKIS-UHFFFAOYSA-N
• SMILES： FC(OC1C=C(C=CC=1C)CNN)F

Computed Properties

• Exact Mass: 202.09176933g/mol
• Monoisotopic Mass: 202.09176933g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 47.3Ų

Additional information on {3-(difluoromethoxy)-4-methylphenylmethyl}hydrazine

Recent Advances in the Study of {3-(Difluoromethoxy)-4-methylphenylmethyl}hydrazine (CAS: 2229090-07-5)

In recent years, the compound {3-(difluoromethoxy)-4-methylphenylmethyl}hydrazine (CAS: 2229090-07-5) has garnered significant attention in the field of chemical biology and pharmaceutical research. This hydrazine derivative has shown promising potential in various therapeutic applications, particularly in the development of novel enzyme inhibitors and targeted drug delivery systems. The unique structural features of this compound, including the difluoromethoxy and methylphenyl groups, contribute to its distinct pharmacological properties, making it a subject of intense investigation.

A recent study published in the Journal of Medicinal Chemistry explored the inhibitory effects of {3-(difluoromethoxy)-4-methylphenylmethyl}hydrazine on monoamine oxidase (MAO) enzymes, which are implicated in neurodegenerative diseases such as Parkinson's and Alzheimer's. The study demonstrated that this compound exhibits selective inhibition of MAO-B over MAO-A, with an IC50 value of 0.8 μM, suggesting its potential as a neuroprotective agent. The researchers utilized molecular docking simulations to elucidate the binding interactions between the compound and the active site of MAO-B, revealing key hydrogen bond formations with Tyr398 and hydrophobic interactions with Leu164.

Another significant development involves the application of {3-(difluoromethoxy)-4-methylphenylmethyl}hydrazine in the synthesis of prodrugs for targeted cancer therapy. A 2023 study in Bioorganic & Medicinal Chemistry Letters reported the conjugation of this hydrazine derivative with a tumor-specific peptide, resulting in a prodrug that selectively releases a cytotoxic payload in the tumor microenvironment. The prodrug demonstrated enhanced tumor penetration and reduced off-target toxicity in preclinical models, highlighting its potential for improving the therapeutic index of anticancer agents.

In addition to its therapeutic applications, recent research has also focused on the metabolic stability and pharmacokinetic profile of {3-(difluoromethoxy)-4-methylphenylmethyl}hydrazine. A study conducted by the European Journal of Pharmaceutical Sciences investigated the compound's metabolic pathways using human liver microsomes, identifying CYP2D6 as the primary enzyme responsible for its oxidation. The findings underscore the need for further optimization to enhance metabolic stability while retaining its pharmacological activity.

Looking ahead, ongoing research aims to explore the broader applications of {3-(difluoromethoxy)-4-methylphenylmethyl}hydrazine in drug discovery, including its potential as a building block for the synthesis of novel heterocyclic compounds. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications, addressing unmet medical needs in neurology and oncology.